Cas no 2098107-87-8 (2-(6-(Methoxymethyl)indolin-1-yl)acetic acid)

• Product Name: 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid
• CAS No: 2098107-87-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5728823
• PubChem ID: 121204255
• Update Time: 2025-07-02

2-(6-(Methoxymethyl)indolin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2098107-87-8
• F1907-8203
• AKOS026712546
• 2-(6-(methoxymethyl)indolin-1-yl)acetic acid
• starbld0033893
• 2-[6-(methoxymethyl)-2,3-dihydroindol-1-yl]acetic acid
• 1H-Indole-1-acetic acid, 2,3-dihydro-6-(methoxymethyl)-
• 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid

• Inchi： 1S/C12H15NO3/c1-16-8-9-2-3-10-4-5-13(7-12(14)15)11(10)6-9/h2-3,6H,4-5,7-8H2,1H3,(H,14,15)
• InChI Key： FYYLJINUJRKZFE-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC2=C(C=1)N(CC(=O)O)CC2

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 411.8±45.0 °C(Predicted)
• pka: 2.26±0.10(Predicted)

Additional information on 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid

Comprehensive Overview of 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid (CAS No. 2098107-87-8): Properties, Applications, and Research Insights

2-(6-(Methoxymethyl)indolin-1-yl)acetic acid (CAS No. 2098107-87-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its indoline core and acetic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "indoline derivatives", "acetic acid-based compounds", and "CAS 2098107-87-8 applications", reflecting its relevance in drug discovery and material science.

The molecular structure of 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid incorporates a methoxymethyl group at the 6-position of the indoline ring, which enhances its solubility and reactivity. This modification is particularly valuable in medicinal chemistry, where solubility and bioavailability are critical factors. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such tailored compounds, as they enable precise modulation of pharmacokinetic properties. Searches for "indoline-based drug candidates" and "acetic acid derivatives in pharmaceuticals" underscore the growing interest in this niche.

From a synthetic perspective, CAS No. 2098107-87-8 is often utilized as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound’s indoline scaffold is a common motif in FDA-approved drugs, making it a focal point for researchers exploring structure-activity relationships (SAR). Queries such as "role of indoline in drug discovery" and "acetic acid functional group in medicinal chemistry" align with these applications, demonstrating its interdisciplinary appeal.

In addition to pharmaceuticals, 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid has potential applications in agrochemicals and material science. Its methoxymethyl group can act as a protective or directing group in organic synthesis, facilitating the creation of complex molecules. This versatility is reflected in search trends like "indoline derivatives in crop protection" and "functionalized acetic acids in polymers", indicating broader industrial relevance. The compound’s stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry workflows.

Environmental and regulatory considerations are increasingly shaping research priorities, and CAS No. 2098107-87-8 aligns with the demand for green chemistry solutions. Its synthesis can be optimized to minimize waste, resonating with searches for "sustainable indoline synthesis" and "eco-friendly acetic acid derivatives". Furthermore, the compound’s compatibility with biocatalysis and enzymatic transformations positions it as a candidate for biobased manufacturing, a hotspot in modern chemical innovation.

Analytical characterization of 2-(6-(Methoxymethyl)indolin-1-yl)acetic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and commercial use. Popular search terms like "analytical methods for indoline compounds" and "HPLC protocols for acetic acid derivatives" reflect the technical rigor associated with its handling. Additionally, the compound’s spectral data and chromatographic profiles are often shared in open-access databases, supporting collaborative science.

Looking ahead, the demand for CAS No. 2098107-87-8 is expected to rise alongside advancements in precision medicine and targeted therapies. Its role in developing small-molecule probes and diagnostic agents aligns with emerging trends in theranostics. Searches for "indoline-based theranostic agents" and "acetic acid in biomarker development" highlight these futuristic applications. As interdisciplinary research expands, this compound will likely remain a cornerstone in both academic and industrial settings.